Cas no 349534-70-9 (Methyl dodonate A)

• Product Name: Methyl dodonate A
• CAS No: 349534-70-9
• Molecular Formula: C₂₁H₂₈O₄
• Molecular Weight: 344.44500
• CID: 837376
• PubChem ID: 73821417

Methyl dodonate A Properties

Names and Identifiers

• Methyl dodonate A
• [ "" ]
• 349534-70-9
• CID 21673292
• InChI=1/C21H28O4/c1-14-4-9-20-13-21(20,18(23)24-3)10-6-16(22)17(20)19(14,2)8-5-15-7-11-25-12-15/h6-7,10-12,14,16-17,22H,4-5,8-9,13H2,1-3H3/t14-,16+,17-,19+,20+,21+/m1/s1
• FS-9314
• AKOS032961818
• methyl (1aS,4S,4aR,5S,6R,8aS)-5-[2-(furan-3-yl)ethyl]-4-hydroxy-5,6-dimethyl-1,4,4a,6,7,8-hexahydrocyclopropa[j]naphthalene-1a-carboxylate
• SMHNYOMQXSRPAD-OWHLRFHBSA-

• InChIKey： SMHNYOMQXSRPAD-OWHLRFHBSA-N
• Inchi： InChI=1S/C21H28O4/c1-14-4-9-20-13-21(20,18(23)24-3)10-6-16(22)17(20)19(14,2)8-5-15-7-11-25-12-15/h6-7,10-12,14,16-17,22H,4-5,8-9,13H2,1-3H3/t14-,16+,17-,19+,20+,21+/m1/s1
• SMILES： C[C@@H]1CC[C@@]23C[C@@]2(C=C[C@@H]([C@@H]3[C@@]1(C)CCc4ccoc4)O)C(=O)OC

Computed Properties

• Exact Mass: 344.19900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 344.19875937g/mol
• Heavy Atom Count: 25
• Complexity: 586
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• LogP: 3.74480
• PSA: 59.67000
• Boiling Point: 441.0±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 220.5±28.7 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids